Cas no 122828-37-9 (Ethanone,2,2,2-trifluoro-1-(hexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)-)

• Product Name: Ethanone,2,2,2-trifluoro-1-(hexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)-
• CAS No: 122828-37-9
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 104393
• PubChem ID: 45081055
• Update Time: 2025-04-18

Ethanone,2,2,2-trifluoro-1-(hexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(hexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)-
• 1-(3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrol-1-yl)-2,2,2-trifluoroethanone
• Pyrrolo[3,4-b]pyrrole, octahydro-1-(trifluoroacetyl)- (9CI)
• 2,2,2-Trifluoro-1-(hexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethanone
• DTXSID80664321
• 122828-37-9
• 2,2,2-Trifluoro-1-(hexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one
• LVKYRHNOQJWUKM-UHFFFAOYSA-N

• Inchi： 1S/C8H11F3N2O/c9-8(10,11)7(14)13-2-1-5-3-12-4-6(5)13/h5-6,12H,1-4H2
• InChI Key： LVKYRHNOQJWUKM-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2CNCC12)=O)(F)F

Computed Properties

• Exact Mass: 208.08243
• Monoisotopic Mass: 208.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34